Cas no 2138514-96-0 (3-({(tert-butoxy)carbonylamino}methyl)thiolane-3-carboxylic acid)

• Product Name: 3-({(tert-butoxy)carbonylamino}methyl)thiolane-3-carboxylic acid
• CAS No: 2138514-96-0
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• CID: 6594887
• PubChem ID: 165478333
• Update Time: 2025-07-23

3-({(tert-butoxy)carbonylamino}methyl)thiolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(tert-butoxy)carbonylamino}methyl)thiolane-3-carboxylic acid
• EN300-1083586
• 3-({[(tert-butoxy)carbonyl]amino}methyl)thiolane-3-carboxylic acid
• 2138514-96-0

• Inchi： 1S/C11H19NO4S/c1-10(2,3)16-9(15)12-6-11(8(13)14)4-5-17-7-11/h4-7H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： IXLXDKKWLVRAKP-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)O)(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 261.10347926g/mol
• Monoisotopic Mass: 261.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Additional information on 3-({(tert-butoxy)carbonylamino}methyl)thiolane-3-carboxylic acid

Introduction to 3-({(tert-butoxy)carbonylamino}methyl)thiolane-3-carboxylic acid (CAS No. 2138514-96-0)

3-({(tert-butoxy)carbonylamino}methyl)thiolane-3-carboxylic acid, identified by the CAS number 2138514-96-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by the presence of both thiolane and carbamate functional groups, which endow it with unique chemical properties and potential applications in drug design and synthesis.

The molecular structure of 3-({(tert-butoxy)carbonylamino}methyl)thiolane-3-carboxylic acid features a thiolane ring, which is a five-membered heterocyclic compound containing sulfur, making it an interesting scaffold for medicinal chemistry. The thiolane moiety is known for its stability and ability to form stable complexes with various biomolecules, including proteins and nucleic acids. This structural feature makes it a valuable building block for the development of novel therapeutic agents.

Additionally, the presence of the (tert-butoxy)carbonylamino group in the molecule provides a protective function for the amino group, enhancing its stability under various chemical conditions. This protection is particularly useful in multi-step synthetic pathways where selective reactivity is required. The carbamate group is also known to participate in hydrogen bonding interactions, which can be exploited to improve the binding affinity of drug candidates to their biological targets.

In recent years, there has been growing interest in thiolane-based compounds due to their potential applications in the development of protease inhibitors and other enzyme-targeting agents. Proteases play a crucial role in numerous biological processes, including inflammation, blood clotting, and viral replication. Therefore, inhibitors of these enzymes have become a major focus in drug discovery efforts.

One of the most compelling aspects of 3-({(tert-butoxy)carbonylamino}methyl)thiolane-3-carboxylic acid is its versatility as a synthetic intermediate. The compound can be readily modified at various positions to introduce different functional groups, allowing for the creation of a wide range of derivatives with tailored biological activities. For instance, researchers have explored its use in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacokinetic properties.

Recent studies have highlighted the potential of 3-({(tert-butoxy)carbonylamino}methyl)thiolane-3-carboxylic acid in the development of novel antiviral agents. The thiolane ring has been shown to interact with viral proteases, inhibiting their activity and thereby preventing viral replication. Additionally, the carbamate group can be used to enhance the solubility and bioavailability of antiviral drugs, making them more effective in treating infections.

The compound has also been investigated for its potential role in cancer therapy. Researchers have found that thiolane-based molecules can induce apoptosis (programmed cell death) in cancer cells by disrupting key signaling pathways involved in cell survival. Furthermore, the ability of these compounds to form stable complexes with biological targets suggests that they may be useful in developing targeted therapies that minimize side effects on healthy cells.

In terms of synthetic methodologies, 3-({(tert-butoxy)carbonylamino}methyl)thiolane-3-carboxylic acid can be synthesized through a series of well-established reactions involving thiolane ring formation and carbamate group introduction. These synthetic routes are optimized for high yield and purity, ensuring that researchers can obtain sufficient quantities of the compound for further studies.

The use of computational chemistry techniques has also played a significant role in understanding the properties and potential applications of 3-({(tert-butoxy)carbonylamino}methyl)thiolane-3-carboxylic acid. Molecular modeling studies have helped researchers predict how this compound interacts with biological targets at the atomic level, providing insights into its mechanism of action and potential therapeutic effects.

Future research directions may focus on exploring new derivatives of 3-({(tert-butoxy)carbonylamino}methyl)thiolane-3-carboxylic acid that exhibit enhanced potency and selectivity for specific biological targets. Additionally, investigating its potential as a prodrug—a precursor that is converted into an active drug inside the body—could open up new avenues for therapeutic applications.

In conclusion,3-({(tert-butoxy)carbonylamino}methyl)thiolane-3-carboxylic acid (CAS No. 2138514-96-0) is a promising compound with diverse applications in pharmaceutical chemistry and biomedicine. Its unique structural features make it an excellent candidate for drug design and synthesis, particularly in developing protease inhibitors, antiviral agents, and cancer therapies. As research continues to uncover new possibilities for this compound,3-(tert-butoxy)-amido-thiolanecarboxylic acid derivatives are likely to play an increasingly important role in advancing medical science.